4-[(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C16H25ClN4O2S
• Molecular Weight: 372.9 g/mol
• IUPAC Name: tert-butyl 4-[(6-chloro-2-methylsulfanylpyrimidin-4-yl)-methylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C16H25ClN4O2S/c1-16(2,3)23-15(22)21-8-6-11(7-9-21)20(4)13-10-12(17)18-14(19-13)24-5/h10-11H,6-9H2,1-5H3
• Standard InChI Key: NPUHTWGKDPUUJU-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N(C)C2=CC(=NC(=N2)SC)Cl
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N(C)C2=CC(=NC(=N2)SC)Cl

Introduction

Structural Characteristics

The compound features a piperidine ring (a six-membered nitrogen-containing heterocycle) linked to a pyrimidine moiety via a methylamino bridge. The pyrimidine ring is substituted at the 2-position with a methylsulfanyl group and at the 6-position with chlorine. A tert-butoxycarbonyl (Boc) group protects the piperidine nitrogen, enhancing stability during synthetic procedures.

Key Structural Data:

Property	Value
Molecular Formula	C₁₆H₂₅ClN₄O₂S
Molecular Weight	372.9 g/mol
IUPAC Name	tert-butyl 4-[(6-chloro-2-methylsulfanylpyrimidin-4-yl)-methylamino]piperidine-1-carboxylate
SMILES Notation	CC(C)(C)OC(=O)N1CCC(CC1)N(C)C2=CC(=NC(=N2)SC)Cl

The Boc group (tert-butyl carbonate) is a common protecting group in organic synthesis, removable under acidic conditions to expose the secondary amine on the piperidine ring. The methylsulfanyl and chloro substituents on the pyrimidine ring contribute to electron-withdrawing effects, influencing reactivity in cross-coupling reactions.

Synthesis and Reaction Conditions

The synthesis typically involves nucleophilic substitution or palladium-catalyzed coupling reactions. A representative protocol from Ambeed (2024) outlines the following steps:

• Formation of the Pyrimidine Core: 6-Chloro-2-methylsulfanylpyrimidin-4-amine is prepared via cyclization of thiourea derivatives with chlorinated diketones.

• Methylamino Bridging: The pyrimidine amine reacts with methyl iodide under basic conditions to introduce the methylamino group.

• Piperidine Coupling: The tert-butyl-protected piperidine derivative (e.g., tert-butyl 4-((methylsulfonyl)oxy)piperidine-1-carboxylate) undergoes nucleophilic displacement with the methylamino-pyrimidine intermediate.

Example Synthesis (84% Yield):

• Reactants: 4-(3-Chloro-2-fluoroanilino)-6-hydroxy-7-methoxyquinazoline, tert-butyl 4-methylsulfonyloxypiperidine-1-carboxylate, potassium carbonate.

• Conditions: Reflux in ethanol/water (10:1) for 16.5 hours.

• Workup: Filtration and washing with aqueous ethanol.

Alternative methods utilize cesium fluoride in dimethylacetamide (DMA) at 85°C, achieving moderate yields (58–60%).

Physicochemical Properties

Solubility and Stability:

• Solubility: Preferentially soluble in polar aprotic solvents (e.g., DMSO, DMA) and chlorinated solvents (DCM). Aqueous solubility is low, consistent with its hydrophobic tert-butyl group.

• Stability: Stable under inert atmospheres but susceptible to hydrolysis of the Boc group under acidic or basic conditions.

Spectroscopic Data:

• ¹H NMR (DMSO-d₆): δ 1.42 (s, 9H, Boc CH₃), 3.95 (s, 3H, OCH₃), 4.68–4.75 (m, 1H, piperidine H), 7.24–7.88 (aromatic H).

• Mass Spectrometry: [M+H]⁺ observed at m/z 372.9, consistent with the molecular formula.

Pharmaceutical Applications

Intermediate in Drug Synthesis

The compound is a precursor to kinase inhibitors, particularly PI3K and JAK antagonists. For example, the patent US8153629B2 highlights its role in synthesizing molecules with high aqueous solubility (>100 μM) and low hepatocyte clearance, critical for oral bioavailability.

Comparison with Structural Analogs

Compound	Key Difference	Impact on Properties
Azetidine Analog (CAS 2007909-66-0)	Four-membered azetidine ring	Higher ring strain, reduced metabolic stability
Piperidine+Methylene Analog (CAS 1261232-48-7)	Additional CH₂ spacer	Enhanced solubility, altered target binding
Unprotected Piperidine Derivative	Boc group removed	Increased reactivity, lower shelf-life

The methylene-linked analog (CAS 1261232-62-5) shows a 17% increase in solubility due to improved hydrophilicity.